Cas no 1270415-49-0 (2-amino-2-(3-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 1270415-49-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6156697
• PubChem ID: 55282575
• Update Time: 2025-06-22

2-amino-2-(3-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methoxy-4-methylphenyl)ethan-1-ol
• EN300-1837962
• AKOS006343677
• 1270415-49-0

• Inchi： 1S/C10H15NO2/c1-7-3-4-8(9(11)6-12)5-10(7)13-2/h3-5,9,12H,6,11H2,1-2H3
• InChI Key： POGZBLFVZWOQMM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C(CO)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-amino-2-(3-methoxy-4-methylphenyl)ethan-1-ol

2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol: A Comprehensive Overview

2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol is a compound with the CAS number 1270415-49-0, representing a unique structure that combines an amino group and a hydroxyl group on a two-carbon chain, attached to a substituted phenyl ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a methoxy and methyl substituent on the phenyl ring, contributes to its distinct chemical properties and reactivity.

The synthesis of 2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol involves multi-step reactions that typically start with the preparation of the phenolic precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. The compound's amino group allows for various functionalization reactions, making it a versatile building block in organic synthesis.

One of the most promising applications of 2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol is in the development of bioactive molecules. Studies have shown that this compound exhibits moderate to high activity against certain enzymes and cellular targets, suggesting its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, which could lead to novel therapeutic agents for conditions such as diabetes and neurodegenerative diseases.

In addition to its biological applications, 2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol has been investigated for its role in materials science. Its ability to form stable complexes with metal ions has made it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent studies have also focused on the environmental impact of 2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol. Researchers have examined its biodegradation pathways under various conditions, aiming to assess its safety for industrial use. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its persistence in the environment.

The versatility of 2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol is further highlighted by its use as an intermediate in the synthesis of more complex molecules. For instance, it has been employed as a starting material for the preparation of heterocyclic compounds, which are valuable in medicinal chemistry due to their diverse biological activities.

In conclusion, 2-Amino-2-(3-Methoxy-4-Methylphenyl)Ethan-1-Ol (CAS No: 1270415-49) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.